Cas no 152-46-5 (Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-)

• Product Name: Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-
• CAS No: 152-46-5
• MF: C₁₁H₁₈NO
• MW: 180.266723155975
• CID: 175772
• PubChem ID: 14326
• Update Time: 2025-04-19

Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-
• diethyl-(3-hydroxyphenyl)-methylazanium
• 152-46-5
• SCHEMBL4611923
• N,N-Diethyl-3-hydroxy-N-methylbenzenaminium
• 3-Hydroxyphenyl diethylmethylammonium
• DTXSID50164929

• Inchi： 1S/C11H17NO/c1-4-12(3,5-2)10-7-6-8-11(13)9-10/h6-9H,4-5H2,1-3H3/p+1
• InChI Key： XEJPEVHUDPMVHQ-UHFFFAOYSA-O
• SMILES： OC1=CC=CC(=C1)[N+](C)(CC)CC

Computed Properties

• Exact Mass: 215.107692
• Monoisotopic Mass: 215.107692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C